Cas no 2680625-32-3 (tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate)

• Product Name: tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate
• CAS No: 2680625-32-3
• MF: C₁₁H₂₃N₃O₄S
• MW: 293.383021593094
• CID: 5964011
• PubChem ID: 165928877
• Update Time: 2025-05-23

tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate
• 2680625-32-3
• EN300-28289005

• Inchi： 1S/C11H23N3O4S/c1-11(2,3)18-10(15)14-19(16,17)13-8-9-5-4-6-12-7-9/h9,12-13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： GRCQVEDGGJWPFW-UHFFFAOYSA-N
• SMILES： S(NC(=O)OC(C)(C)C)(NCC1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 293.14092740g/mol
• Monoisotopic Mass: 293.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate

Introduction to tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate (CAS No. 2680625-32-3)

tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2680625-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate incorporates a piperidin-3-yl moiety, which is a key pharmacophore that contributes to its unique chemical and biological properties.

The tert-butyl group in the compound's name serves as a protecting group, commonly employed in organic synthesis to shield reactive sites during chemical transformations. This feature makes tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. The presence of the sulfamoyl functional group further enhances its reactivity, enabling various modifications that can fine-tune its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery. These compounds have been extensively studied for their potential applications in treating a wide range of diseases, including infectious diseases, inflammatory disorders, and cancer. The piperidin-3-yl substituent, in particular, has been shown to improve drug solubility and metabolic stability, making it an attractive component in drug design.

In the context of current research, tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate has been explored as a precursor in the synthesis of potent inhibitors targeting specific enzymatic pathways. For instance, sulfonamide-based compounds have demonstrated efficacy against bacterial enzymes such as dihydropteroate synthase (DHPS), which is crucial for bacterial folate metabolism. By modulating the structure of tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate, researchers aim to develop derivatives with enhanced binding affinity and selectivity for their target enzymes.

The synthesis of tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. The use of high-purity starting materials and controlled reaction conditions is essential to ensure high yield and minimal byproduct formation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

One of the notable applications of tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in cancer cells. By designing sulfonamide derivatives that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The piperidin-3-yl moiety has been shown to enhance binding interactions with kinase active sites, leading to more potent inhibition.

The pharmacokinetic properties of tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate have also been studied to optimize its bioavailability. Factors such as solubility, permeability, and metabolic stability are carefully considered during drug design to ensure that the compound reaches its target site effectively and remains active for an appropriate duration. Computational modeling techniques, such as molecular docking and pharmacophore modeling, have been utilized to predict the binding interactions between tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate and its biological targets.

In conclusion, tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate (CAS No. 2680625-32-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its incorporation into drug candidates has shown promise in treating various diseases by modulating key enzymatic pathways. As research continues to uncover new biological targets and synthetic strategies, compounds like tert-butyl N-{[(piperidin-3-yl)methyl]sulfamoyl}carbamate will remain at the forefront of drug discovery efforts.